3-[2-(4-chlorophenyl)-2-oxoethylidene]-3,4-dihydro-2(1H)-quinoxalinone

• IUPAC Name: 3-[(E)-2-(4-chlorophenyl)-2-hydroxyethenyl]-1H-quinoxalin-2-one
• InChI: InChI=1S/C16H11ClN2O2/c17-11-7-5-10(6-8-11)15(20)9-14-16(21)19-13-4-2-1-3-12(13)18-14/h1-9,20H,(H,19,21)/b15-9+
• InChI Key: LXIKSDOHPQEGMN-OQLLNIDSSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C(=N2)C=C(C3=CC=C(C=C3)Cl)O
• Isomeric SMILES: C1=CC=C2C(=C1)NC(=O)C(=N2)/C=C(\C3=CC=C(C=C3)Cl)/O
• Molecular Formula: C16H11ClN2O2
• Molecular Weight: 298.72 g/mol

Description

3-[2-(4-chlorophenyl)-2-oxoethylidene]-3,4-dihydro-2(1H)-quinoxalinone, also known as CQ, is a heterocyclic compound with a quinoxaline core structure. CQ has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 3-[2-(4-chlorophenyl)-2-oxoethylidene]-3,4-dihydro-2(1H)-quinoxalinone varies depending on the disease being studied. In cancer research, this compound has been shown to inhibit autophagy by blocking the fusion of autophagosomes with lysosomes, leading to the accumulation of damaged proteins and organelles and ultimately inducing apoptosis. In inflammation research, this compound has been shown to inhibit the production of pro-inflammatory cytokines by blocking the activation of NF-κB and MAPK signaling pathways. In neuroprotection research, this compound has been shown to protect against oxidative stress and inflammation by activating the Nrf2 pathway and inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of autophagy, the inhibition of pro-inflammatory cytokine production, and the activation of the Nrf2 pathway. Additionally, this compound has been shown to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[2-(4-chlorophenyl)-2-oxoethylidene]-3,4-dihydro-2(1H)-quinoxalinone in lab experiments is its ability to inhibit autophagy, which can be useful in studying the role of autophagy in various diseases. Additionally, this compound has been shown to have low toxicity in vitro and in vivo, making it a relatively safe compound to use in lab experiments. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are many potential future directions for the study of 3-[2-(4-chlorophenyl)-2-oxoethylidene]-3,4-dihydro-2(1H)-quinoxalinone. In cancer research, this compound could be further investigated for its potential as a cancer therapy, either alone or in combination with other drugs. In inflammation research, this compound could be studied for its potential in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Finally, in neuroprotection research, this compound could be further investigated for its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Synthesis Methods

The synthesis of 3-[2-(4-chlorophenyl)-2-oxoethylidene]-3,4-dihydro-2(1H)-quinoxalinone can be achieved through various methods, including condensation reactions, cyclization reactions, and multicomponent reactions. One of the most common methods involves the reaction of 2-aminobenzophenone with 4-chlorobenzaldehyde in the presence of acetic acid and a catalytic amount of p-toluenesulfonic acid. The resulting product is then cyclized using ammonium acetate and acetic anhydride to yield this compound.

Scientific Research Applications

3-[2-(4-chlorophenyl)-2-oxoethylidene]-3,4-dihydro-2(1H)-quinoxalinone has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and autophagy. This compound has also been studied for its anti-inflammatory effects, which may be useful in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound has been investigated for its potential neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.